![molecular formula C9H7NO3 B1362455 5-Methylisatoic anhydride CAS No. 4692-99-3](/img/structure/B1362455.png)
5-Methylisatoic anhydride
Overview
Description
5-Methylisatoic anhydride, also known as N-Methylisatoic anhydride (NMIA), is a selective acylation agent for the 2’-OH of RNA . It is widely used in the analysis of secondary RNA structures using the SHAPE (Selective 2’-OH Acylation Analyzed by Primer Extension) technique .
Molecular Structure Analysis
This compound has the molecular formula C9H7NO3 and a molecular weight of 177.16 g/mol . Its IUPAC name is 6-methyl-1H-3,1-benzoxazine-2,4-dione . The InChI and SMILES strings provide a textual representation of the molecule’s structure .Chemical Reactions Analysis
This compound is known to react with RNA, specifically acylating the 2’-OH group of flexible ribonucleotides . This reaction forms the basis of its use in SHAPE technology for RNA structure analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly detailed in the search results. For comprehensive information, please refer to its Material Safety Data Sheet (MSDS) or similar resources .Scientific Research Applications
Chemical Synthesis and Reactions
5-Methylisatoic anhydride has been studied for its reactivity and utility in chemical synthesis. For example, it reacts with 1-cyanoacetylpiperidine in the presence of sodium hydride to produce a tautomeric mixture, which can be converted to different products under varied conditions (Coppola, Fu, Shapiro, & Hartdmann, 1983). Additionally, N-methylisatoic anhydride has been utilized in the synthesis of various compounds, such as swietenidin A, through reactions with specific enolates (Coppola, 1985).
RNA Structure Probing
This compound derivatives have significant applications in probing RNA structure. They are used in SHAPE (Selective 2’-Hydroxyl Acylation analyzed by Primer Extension) analysis for studying RNA structure and flexibility. For instance, 1-methyl-7-nitroisatoic anhydride (a derivative) is a key reagent in SHAPE analysis for RNA structure probing (Turner, Shefer, & Ares, 2013). This method has been used to develop models of RNA secondary structures and to infer conformational changes and ligand binding in RNA (Rice, Busan, Karabiber, Favorov, & Weeks, 2014).
Nucleic Acid Separation and Analysis
Isatoic anhydride derivatives, including those with biotin and disulfide linkers, have been designed for nucleic acid separation. These derivatives facilitate RNA acylation and subsequent isolation of enriched RNA samples from DNA-RNA mixtures, proving useful in RNA extraction and purification processes (Ursuegui, Yougnia, Moutin, Burr, Fossey, Cailly, Laayoun, Laurent, & Fabis, 2015).
Mechanism of Action
Target of Action
The primary target of 5-Methylisatoic anhydride is RNA . It is a selective acylation agent for the 2’-OH group of RNAs . This compound is widely used in the Selective 2’-Hydroxyl Acylation Analyzed by Primer Extension (SHAPE) technology to resolve secondary RNA structures .
Mode of Action
The mode of action of this compound involves a nucleophilic attack on the carbonyl group of the compound . The nitrogen in the primary amine carboxylate attacks the carbon of one of the carboxylates in the this compound to form a complex . Some rearrangements of the electrons give a new intermediate . Decarboxylation then gives the final product .
Biochemical Pathways
The biochemical pathway of this compound involves the transformation of the compound through a series of intermediates . The environment becomes acidic during this process, and all the carboxylate anions are protonated to become carboxylic acids .
Pharmacokinetics
The compound’s molecular weight is 17716 , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The result of the action of this compound is the formation of a new compound through a series of transformations . The compound’s action on RNA can lead to significant changes in the RNA’s structure, which can have downstream effects on gene expression .
Action Environment
The action of this compound is influenced by the environment. For instance, the acidity of the environment can affect the compound’s action
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
5-Methylisatoic anhydride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the primary interactions is with nucleophilic reagents, where it undergoes nucleophilic acyl substitution reactions . This compound is also known to react with water to form carboxylic acids, with alcohols to form esters, and with amines to form amides . These interactions are crucial for understanding the biochemical pathways and mechanisms in which this compound is involved.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to cause skin irritation, serious eye irritation, and respiratory irritation . These effects suggest that this compound can alter cellular homeostasis and potentially disrupt normal cellular functions.
Molecular Mechanism
The molecular mechanism of this compound involves several key interactions at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound is highly reactive to nucleophilic attack, which allows it to participate in various biochemical reactions . Additionally, it can inhibit or activate specific enzymes, thereby modulating biochemical pathways and cellular processes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It is known to be moisture-sensitive, which can affect its stability and reactivity . Long-term effects on cellular function have been observed in both in vitro and in vivo studies, indicating that prolonged exposure to this compound can lead to significant cellular changes.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have minimal or no adverse effects. At higher doses, it can cause toxic or adverse effects, such as skin and eye irritation, and respiratory issues . These threshold effects are crucial for determining safe and effective dosages for research and potential therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s reactivity with nucleophilic reagents and its ability to form carboxylic acids, esters, and amides are key aspects of its metabolic involvement . Understanding these pathways is essential for elucidating the compound’s role in cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions affect the compound’s localization and accumulation in different cellular compartments . The efficient transport and distribution of this compound are critical for its biochemical activity and overall cellular effects.
Subcellular Localization
This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell . The localization of this compound can impact its activity and function, as it may interact with different biomolecules depending on its subcellular location.
properties
IUPAC Name |
6-methyl-1H-3,1-benzoxazine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-5-2-3-7-6(4-5)8(11)13-9(12)10-7/h2-4H,1H3,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIXZSGIPOINDJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80963700 | |
Record name | 2-Hydroxy-6-methyl-4H-3,1-benzoxazin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80963700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4692-99-3 | |
Record name | 4692-99-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163034 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Hydroxy-6-methyl-4H-3,1-benzoxazin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80963700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4692-99-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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